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  3. 2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate
2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate 2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate
Brand Name: Vulcanchem
CAS No.: 165307-61-9
VCID: VC0070655
InChI: InChI=1S/C28H42O5.C8H4O3.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(30)33-26(23-29)24-32-28(31)25-20-17-16-18-21-25;9-7-5-3-1-2-4-6(5)8(10)11-7;6-1-5(2-7,3-8)4-9/h6-7,9-10,16-18,20-21,26,29H,2-5,8,11-15,19,22-24H2,1H3;1-4H;6-9H,1-4H2/b7-6-,10-9-;;
SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)COC(=O)C1=CC=CC=C1.C1=CC=C2C(=C1)C(=O)OC2=O.C(C(CO)(CO)CO)O
Molecular Formula: C41H58O12
Molecular Weight: 742.903

2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate

CAS No.: 165307-61-9

Cat. No.: VC0070655

Molecular Formula: C41H58O12

Molecular Weight: 742.903

* For research use only. Not for human or veterinary use.

2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate - 165307-61-9

Specification

CAS No. 165307-61-9
Molecular Formula C41H58O12
Molecular Weight 742.903
IUPAC Name 2-benzofuran-1,3-dione;2,2-bis(hydroxymethyl)propane-1,3-diol;[3-hydroxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] benzoate
Standard InChI InChI=1S/C28H42O5.C8H4O3.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(30)33-26(23-29)24-32-28(31)25-20-17-16-18-21-25;9-7-5-3-1-2-4-6(5)8(10)11-7;6-1-5(2-7,3-8)4-9/h6-7,9-10,16-18,20-21,26,29H,2-5,8,11-15,19,22-24H2,1H3;1-4H;6-9H,1-4H2/b7-6-,10-9-;;
Standard InChI Key HQYWEBOQWAUUIA-JFHYDWJLSA-N
SMILES CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)COC(=O)C1=CC=CC=C1.C1=CC=C2C(=C1)C(=O)OC2=O.C(C(CO)(CO)CO)O

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